Cas no 291519-21-6 (4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-)
291519-21-6 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
CAS No:291519-21-6
MF:C8H13N3O
MW:167.208321332932
CID:249069
PubChem ID:45121013
Update Time:2025-04-19
4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
- 4H-Imidazol-4-one,1,5-dihydro-2-(1-piperidinyl)- (9CI)
- 2-piperidin-1-yl-1,4-dihydroimidazol-5-one
- 291519-21-6
- 2-(Piperidin-1-yl)-1H-imidazol-4(5H)-one
-
- Inchi: 1S/C8H13N3O/c12-7-6-9-8(10-7)11-4-2-1-3-5-11/h1-6H2,(H,9,10,12)
- InChI Key: QKVDVIAQWVZZHU-UHFFFAOYSA-N
- SMILES: O=C1CN=C(N1)N1CCCCC1
Computed Properties
- Exact Mass: 167.10599
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.9
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 44.7
4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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